2,2,4,5,7-Pentamethyl-2,3-dihydro-1H-indene

• CAS RN: 6898-25-5
• Molecular Formula: C14H20
• Molecular Weight: 188.31 g/mol
• IUPAC Name: 2,2,4,5,7-pentamethyl-1,3-dihydroindene
• InChI: InChI=1S/C14H20/c1-9-6-10(2)12-7-14(4,5)8-13(12)11(9)3/h6H,7-8H2,1-5H3
• InChI Key: DCKBUTIOXPQVFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2CC(CC2=C1C)(C)C)C

Description

2,2,4,5,7-Pentamethyl-2,3-dihydro-1H-indene is a useful research compound. Its molecular formula is C14H20 and its molecular weight is 188.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 100 g of 7% Zn/Hg in 200 ml of 20% hydrochloric acid and 70 ml of ethanol was added 22.32 g of the 2,2,4,6,7-pentamethylindan-1,3-dione with stirring. After refluxing for 6 hours, the reaction mixture was added 100 ml of benzene and refluxed for 1 hour. The reaction mixture was cooled to room temperature and extracted with diethyl ether. The combined organic layer was dried over anhydrous magnesium sulfate, filtered and evaporated under reduced pressure. The residue was purified by silica-gel column chromatography to afford 15.67 g of the title compound as yellow oil.